N-(2,5-dimethoxyphenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio}acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H21N3O4S/c1-25-15-6-4-5-14(11-15)23-10-9-21-20(23)28-13-19(24)22-17-12-16(26-2)7-8-18(17)27-3/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key: MBGUHKRUXYWWPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=CN2C3=CC(=CC=C3)OC
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol
• CAS No.: 851132-51-9

Description

N-(2,5-dimethoxyphenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio}acetamide, also known as 25I-NBMD, is a synthetic compound that belongs to the family of phenethylamines. It is a potent hallucinogenic drug that has been gaining popularity in recent years due to its unique effects on the human mind and body. In

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide and its derivatives, including N,N-dimethylacetamide (DMAC) and N-methylacetamide (MMAC), have been studied for their biological consequences of exposure. Kennedy (2001) reviewed the toxicology of these chemicals, indicating their commercial importance and the significant increase in knowledge regarding their biological effects over the years. The review covers various aspects, including toxicity, environmental toxicology, and the biological responses which vary among these chemicals due to their biology and usage or proposed usage. This comprehensive overview underscores the complex interplay between chemical structure and biological activity, relevant for understanding the potential applications of acetamide derivatives in scientific research (Kennedy, 2001).

Insights into Microbial Degradation and Biochemical Mechanisms of Neonicotinoids

Pang et al. (2020) explored the microbial degradation and biochemical mechanisms of neonicotinoids, a class of synthetic nicotinoids with potent insecticidal capabilities. This review discusses the environmental impact of neonicotinoids and the importance of bioremediation as a cost-effective and eco-friendly approach to address the contamination. The study provides insights into the microbial pathways and mechanisms involved in the degradation of neonicotinoids, highlighting the potential of certain microorganisms in the bioremediation of contaminated sites. This research underscores the broader applications of studying complex organic compounds and their interactions with biological systems, potentially relevant to understanding the environmental and ecological implications of various chemical compounds, including acetamide derivatives (Pang et al., 2020).